Cas no 1006-03-7 (Cyclohexanone (2,2,6,6-d4, 98%))

• Product Name: Cyclohexanone (2,2,6,6-d4, 98%)
• CAS No: 1006-03-7
• MF: C₆H₁₀O
• MW: 102.167648792267
• CID: 117348
• Update Time: 2025-06-10

Cyclohexanone (2,2,6,6-d4, 98%) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone-2,2,6,6-d4
• CYCLOHEXANONE, [2,2,6,6-D4]
• 2,2,6,6-cyclohexanone-d4
• 2,2,6,6-tetradeuterated cyclohexanone
• 2,2,6,6-tetradeuteriocyclohexanone
• 2,2,6,6-Tetradeuterocyclohexanone
• Cyclohexanone--d4
• Cyclohexanone (2,2,6,6-d4, 98%)

• Inchi： 1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2/i4D2,5D2
• InChI Key： JHIVVAPYMSGYDF-CQOLUAMGSA-N
• SMILES： O=C1C([2H])([2H])CCCC1([2H])[2H]

Computed Properties

• Exact Mass: 102.09800
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.986 g/mL at 25 °C
• Melting Point: -47 °C(lit.)
• Boiling Point: 153 °C(lit.)
• Flash Point: 116 °F
• Refractive Index: n20/D 1.449(lit.)
• PSA: 17.07000
• LogP: 1.51960
• Solubility: Not determined

Cyclohexanone (2,2,6,6-d4, 98%) Security Information

• Hazardous Material transportation number：UN 1915 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20
• Safety Instruction： S23
• Hazardous Material Identification：
• Risk Phrases：R; R10; R20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexanone (2,2,6,6-d4, 98%)

Comprehensive Guide to Cyclohexanone (2,2,6,6-d4, 98%) (CAS No. 1006-03-7): Properties, Applications, and Industry Insights

Cyclohexanone (2,2,6,6-d4, 98%), identified by CAS No. 1006-03-7, is a deuterated derivative of cyclohexanone, a pivotal compound in organic chemistry and industrial applications. This isotopically labeled variant, enriched with deuterium at the 2,2,6,6 positions, offers unique advantages in NMR spectroscopy, kinetic studies, and metabolic research. With a purity of 98%, it ensures high precision for analytical and synthetic purposes, making it indispensable in pharmaceuticals, agrochemicals, and material science.

The growing demand for deuterated compounds like Cyclohexanone-d4 is driven by advancements in drug discovery and green chemistry. Researchers increasingly rely on deuterated analogs to study reaction mechanisms, reduce metabolic degradation, and enhance the stability of active pharmaceutical ingredients (APIs). This aligns with the industry's shift toward sustainable solvents and eco-friendly synthesis, as deuterated reagents often minimize waste and improve selectivity.

From a structural perspective, Cyclohexanone-d4 retains the ketone functionality of its non-deuterated counterpart but exhibits distinct vibrational and magnetic properties due to deuterium substitution. This makes it a preferred choice for isotope labeling experiments and quantitative mass spectrometry. Its compatibility with HPLC and GC-MS further expands its utility in analytical workflows, addressing key challenges in trace analysis and impurity profiling.

In the context of user search trends, queries such as "deuterated cyclohexanone applications" and "CAS 1006-03-7 NMR solvent" reflect the compound's relevance in academia and industry. Frequently asked questions include its role in deuterium exchange reactions and comparisons with non-labeled cyclohexanone. Addressing these, Cyclohexanone-d4 excels in minimizing signal overlap in proton-deficient environments, a critical feature for complex molecule characterization.

Storage and handling of Cyclohexanone-d4 require adherence to standard laboratory protocols for deuterated chemicals. While not classified as hazardous, its hygroscopic nature necessitates airtight containers under inert atmospheres to maintain isotopic integrity. This precaution is vital for applications demanding high isotopic purity, such as deuterium NMR or isotope dilution analysis.

Innovations in deuterium chemistry continue to spotlight compounds like Cyclohexanone (2,2,6,6-d4). Recent studies explore its potential in catalysis and polymeric materials, where deuterium effects alter thermal and mechanical properties. Such developments cater to emerging fields like organic electronics and renewable energy storage, positioning this compound at the forefront of interdisciplinary research.

For procurement, suppliers emphasize batch-specific certificates and isotopic enrichment verification to ensure compliance with research standards. As regulatory frameworks evolve, particularly in labeled compound synthesis, transparency in deuterium content and solvent compatibility remains a priority for end-users.